Cas no 59255-58-2 (Carbamic acid, butyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, butyl-, 1,1-dimethylethyl ester
• CAS No: 59255-58-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 339371
• PubChem ID: 4271883
• Update Time: 2025-04-19

Carbamic acid, butyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, butyl-, 1,1-dimethylethyl ester
• tert-butyl N-butylcarbamate
• EN300-6966504
• N-butyl-carbamic acid tert-butyl ester
• CS-0258288
• DTXSID20401439
• 59255-58-2
• MXSNQMUVXLVDHI-UHFFFAOYSA-N
• AKOS013099968
• 4-[(tert-butoxycarbonyl)amino]butane
• tert-butyl butylcarbamate
• SCHEMBL528402

• Inchi： 1S/C9H19NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5-7H2,1-4H3,(H,10,11)
• InChI Key： MXSNQMUVXLVDHI-UHFFFAOYSA-N
• SMILES： O(C(NCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33